Cas no 1865062-93-6 (1-Chloro-3-fluoro-2-(methoxymethoxy)benzene)

• Product Name: 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene
• CAS No: 1865062-93-6
• MF: C₈H₈ClFO₂
• MW: 190.599325180054
• CID: 5078716
• Update Time: 2025-06-12

1-Chloro-3-fluoro-2-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene

• Inchi： 1S/C8H8ClFO2/c1-11-5-12-8-6(9)3-2-4-7(8)10/h2-4H,5H2,1H3
• InChI Key： LCJNUPCCWIRBIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene

1-Chloro-3-fluoro-2-(methoxymethoxy)benzene (CAS No. 1865062-93-6): An Overview

1-Chloro-3-fluoro-2-(methoxymethoxy)benzene (CAS No. 1865062-93-6) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals. This compound is characterized by its chloro, fluoro, and methoxymethoxy substituents, which confer specific chemical and physical properties that are highly valuable in synthetic chemistry.

The molecular structure of 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene consists of a benzene ring with a chlorine atom at the 1-position, a fluorine atom at the 3-position, and a methoxymethoxy group at the 2-position. The presence of these substituents imparts unique reactivity and stability to the molecule, making it an ideal starting material for a wide range of synthetic transformations.

In recent years, there has been significant interest in the use of 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene as a building block in the development of novel pharmaceuticals. The chloro and fluoro substituents are known to enhance the lipophilicity and metabolic stability of drug molecules, while the methoxymethoxy group can serve as a protecting group for hydroxyl functionalities during multi-step syntheses. This combination of properties makes 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene an attractive candidate for the synthesis of compounds with potential therapeutic applications.

One notable application of 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene is in the synthesis of fluorinated aromatic compounds, which are increasingly important in medicinal chemistry due to their ability to modulate biological activity and improve drug efficacy. For example, fluorinated aromatic compounds have been shown to exhibit enhanced binding affinity to target proteins, improved pharmacokinetic properties, and reduced toxicity compared to their non-fluorinated counterparts.

The methoxymethoxy group in 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene is particularly useful as a protecting group for hydroxyl functionalities. This protecting group can be easily introduced and removed under mild conditions, making it suitable for use in complex synthetic sequences where the preservation of sensitive functional groups is crucial. The ability to selectively protect and deprotect hydroxyl groups is essential in the synthesis of complex natural products and pharmaceuticals.

In addition to its applications in pharmaceutical synthesis, 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene has also found use in the development of agrochemicals. Fluorinated compounds are known for their enhanced biological activity and reduced environmental impact, making them attractive candidates for the development of new pesticides and herbicides. The unique combination of functional groups in 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene allows for the design of molecules with improved selectivity and efficacy.

The physical properties of 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene, such as its boiling point, melting point, and solubility, have been well-characterized. These properties are important for optimizing synthetic processes and ensuring the safe handling and storage of the compound. For instance, its solubility in common organic solvents makes it easy to incorporate into various reaction mixtures, while its boiling point allows for efficient purification by distillation.

The synthesis of 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene can be achieved through several routes, depending on the desired scale and purity requirements. One common approach involves the selective chlorination and fluorination of a substituted benzene ring followed by methylation to introduce the methoxymethoxy group. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing waste generation and improving overall yields.

The safety profile of 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene has been extensively studied to ensure its safe use in laboratory settings. Proper handling procedures, including the use of personal protective equipment (PPE), should be followed to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, 1-Chloro-3-fluoro-2-(methoxymethoxy)benzene (CAS No. 1865062-93-6) is a valuable intermediate with a wide range of applications in pharmaceuticals, fine chemicals, and agrochemicals. Its unique combination of functional groups makes it an essential building block in modern synthetic chemistry, enabling the development of novel compounds with improved biological activity and therapeutic potential. Ongoing research continues to explore new applications and synthetic methods for this versatile compound.